Cas no 14297-34-8 (2-(4-bromophenyl)furan)

• Product Name: 2-(4-bromophenyl)furan
• CAS No: 14297-34-8
• MF: C₁₀H₇BrO
• MW: 223.065982103348
• MDL: MFCD07775614
• CID: 138536
• PubChem ID: 11276114
• Update Time: 2025-05-21

2-(4-bromophenyl)furan Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(4-bromophenyl)-
• 2-(4-Bromophenyl)furan
• AKOS 91622
• 4-BROMO-(2-FURYL)BENZENE
• FT-0656120
• DTXSID90460912
• 2-(4-Bromo-phenyl)-furan
• 2-(4-Bromophenyl)-furan
• MS-22265
• 14297-34-8
• MFCD07775614
• L-alpha-Glutamyl-3-(methylseleno)-L-alanine
• SCHEMBL4133372
• CS-0318531
• 2-(p-bromophenyl)furan
• W-205584
• A807992
• FBIKSVALROQWIY-UHFFFAOYSA-N
• 2(4-bromophenyl)furan
• AKOS000280412
• 2-(4-Bromophenyl)furan97%
• 2-(4-Bromophenyl)furan 97%
• DB-010308
• 2-(4-Bromophenyl)furan; Furan, 2-(p-bromophenyl); 2-(p-Bromophenyl)furan
• 2-(4-bromophenyl)furan

• MDL： MFCD07775614
• Inchi： 1S/C10H7BrO/c11-9-5-3-8(4-6-9)10-2-1-7-12-10/h1-7H
• InChI Key： FBIKSVALROQWIY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=CO1

Computed Properties

• Exact Mass: 221.96800
• Monoisotopic Mass: 221.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 1.451
• Melting Point: 83-84.5
• Boiling Point: 277.4°Cat760mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.575
• PSA: 13.14000
• LogP: 3.70910

2-(4-bromophenyl)furan Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-bromophenyl)furan

Recent Advances in the Study of 2-(4-Bromophenyl)furan (CAS: 14297-34-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-bromophenyl)furan (CAS: 14297-34-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This heterocyclic aromatic compound, characterized by a furan ring substituted with a 4-bromophenyl group, exhibits unique physicochemical properties that make it a valuable scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as a building block for small-molecule inhibitors, fluorescent probes, and bioactive materials, highlighting its broad utility in medicinal chemistry.

One of the most notable advancements in the study of 2-(4-bromophenyl)furan is its role in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are critical targets in cancer therapy. The researchers utilized structure-activity relationship (SAR) analysis to optimize the furan core, leading to the identification of a lead compound with nanomolar affinity for the target kinase and promising selectivity profiles. These findings underscore the potential of 2-(4-bromophenyl)furan as a starting point for the development of next-generation anticancer drugs.

In addition to its therapeutic applications, 2-(4-bromophenyl)furan has been investigated for its utility in material science. A recent study in ACS Applied Materials & Interfaces reported the synthesis of a novel conjugated polymer incorporating this compound as a key monomer. The resulting polymer exhibited excellent charge transport properties and stability, making it a promising candidate for organic electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The bromine substituent on the phenyl ring was found to enhance the polymer's solubility and processability, addressing a common challenge in the fabrication of organic semiconductors.

Another groundbreaking application of 2-(4-bromophenyl)furan is its use as a fluorescent probe for bioimaging. Researchers have exploited the compound's inherent fluorescence properties to develop turn-on probes for detecting reactive oxygen species (ROS) in live cells. A 2024 study in Chemical Communications detailed the design of a ROS-sensitive probe based on this scaffold, which demonstrated high sensitivity and selectivity in cellular imaging experiments. This innovation opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer, at the molecular level.

Despite these promising developments, challenges remain in the optimization and scale-up of 2-(4-bromophenyl)furan-based compounds. Issues such as metabolic stability, bioavailability, and synthetic scalability need to be addressed to translate these findings into clinical and industrial applications. Future research directions may include the exploration of novel synthetic routes, the development of more robust derivatives, and the integration of computational tools to accelerate the discovery process. Overall, the continued investigation of 2-(4-bromophenyl)furan holds great promise for advancing both chemical biology and pharmaceutical sciences.